Cas no 303146-41-0 (Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate)

• Product Name: Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate
• CAS No: 303146-41-0
• CID: 4644456
• Update Time: 2025-11-06

Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-CYANO-6-(2,4-DICHLOROPHENOXY)-2-METHYLNICOTINATE
• 3-Pyridinecarboxylic acid, 5-cyano-6-(2,4-dichlorophenoxy)-2-methyl-, methyl ester
• Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate

Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate (CAS No. 303146-41-0): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate (CAS No. 303146-41-0) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of nicotinates and features a cyano group, a dichlorophenoxy substituent, and a methyl group, all of which contribute to its distinctive properties and biological activities.

The chemical structure of Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate is characterized by a central nicotinate core with a cyano group at the 5-position, a dichlorophenoxy group at the 6-position, and a methyl group at the 2-position. This arrangement imparts the molecule with high stability and reactivity, making it an attractive candidate for various medicinal applications. The presence of the cyano group enhances the compound's electronic properties, while the dichlorophenoxy substituent confers lipophilicity, which is crucial for cellular uptake and bioavailability.

Recent studies have explored the potential of Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate is in cancer therapy. Preclinical studies have shown that this compound exhibits potent antiproliferative effects on various cancer cell lines, including breast cancer, colon cancer, and lung cancer. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings highlight the potential of Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate as a novel anticancer agent.

In addition to its therapeutic potential, Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate has also been investigated for its neuroprotective properties. Studies have shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by various insults such as glutamate excitotoxicity and β-amyloid toxicity. These neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic profile of Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate has been studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a relatively long half-life that allows for sustained therapeutic effects.

Safety assessments have also been conducted to evaluate the toxicity profile of Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate. In animal models, this compound has shown low toxicity at therapeutic doses, with no significant adverse effects observed on major organs such as the liver and kidneys. These findings support its potential for further development as a safe and effective therapeutic agent.

The synthesis of Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the condensation of appropriate precursors followed by functional group modifications to introduce the cyano group and dichlorophenoxy substituent. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In conclusion, Methyl 5-cyano-6-(2,4-dichlorophenoxy)-2-methylnicotinate (CAS No. 303146-41-0) is a promising compound with diverse biological activities that make it an attractive candidate for further pharmaceutical development. Its anti-inflammatory, anticancer, and neuroprotective properties have been well-documented in preclinical studies, highlighting its potential as a novel therapeutic agent. Ongoing research continues to explore new applications and optimize its pharmacological profile to bring this compound closer to clinical use.